Cas no 1396891-54-5 (3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea)

• Product Name: 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea
• CAS No: 1396891-54-5
• MF: C₂₂H₂₇N₃O₄
• MW: 397.467485666275
• CID: 5402038
• Update Time: 2025-07-11

3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[[1-[3-(2-Furanyl)-1-oxo-2-propen-1-yl]-4-piperidinyl]methyl]-N′-(2-phenoxyethyl)urea
• 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea

• Inchi： 1S/C22H27N3O4/c26-21(9-8-20-7-4-15-28-20)25-13-10-18(11-14-25)17-24-22(27)23-12-16-29-19-5-2-1-3-6-19/h1-9,15,18H,10-14,16-17H2,(H2,23,24,27)
• InChI Key： VXQGHPGJJIKALA-UHFFFAOYSA-N
• SMILES： N(CC1CCN(C(=O)C=CC2=CC=CO2)CC1)C(NCCOC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.189±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.3±45.0 °C(Predicted)
• pka: 13.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea

Professional Introduction to Compound with CAS No. 1396891-54-5 and Product Name: 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea

Compound with the CAS number 1396891-54-5 and the product name 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea represents a significant advancement in the field of chemical biomedicine. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The molecular framework of this compound incorporates several key functional groups, including a piperidine ring, a furan moiety, and an urea derivative, which collectively contribute to its unique chemical properties and biological activities.

The piperidine ring, a six-membered heterocyclic amine, is a common structural motif in many bioactive molecules. Its presence in this compound likely enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug design. The furan moiety, on the other hand, introduces additional complexity to the molecule. Furan derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of the furan ring in this compound may influence its interaction with biological targets, potentially leading to novel therapeutic effects.

The urea derivative component of the molecule is another critical feature that contributes to its pharmacological potential. Urea-based compounds have been widely studied for their ability to modulate enzyme activity and receptor binding. In this context, the urea group in 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea may play a crucial role in determining its biological efficacy. Recent studies have demonstrated that urea derivatives can act as potent inhibitors of various enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea with greater accuracy. These computational tools allow for the simulation of molecular interactions at an atomic level, providing insights into how the compound might behave within a biological system. Such simulations have been instrumental in identifying potential lead compounds for drug development, streamlining the process from discovery to clinical trials.

In vitro studies have begun to explore the pharmacological profile of this compound, focusing on its interactions with various biological targets. Initial findings suggest that 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-1-(2-phenoxyethyl)urea exhibits promising activity against certain enzymes and receptors. For instance, preliminary data indicate that it may inhibit the activity of enzymes involved in inflammation and oxidative stress, which are key factors in conditions such as arthritis and neurodegenerative diseases. Additionally, the compound's interaction with specific receptors has been investigated for potential applications in treating neurological disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The success of these synthetic approaches underscores the growing capabilities of modern chemical biomedicine in creating novel therapeutic agents.

The potential applications of 3-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-ylmethyl}-1-(2-phenoxyethyl)urea extend beyond traditional pharmaceuticals. Researchers are exploring its use in developing next-generation biomaterials that can interact with biological systems at a molecular level. These biomaterials could be used for targeted drug delivery systems or as scaffolds for tissue engineering applications. The unique properties of this compound make it an attractive candidate for such innovative approaches.

As research continues to unfold, the full therapeutic potential of 1396891–54–5 is expected to become more apparent. Collaborative efforts between chemists, biologists, and medical researchers are essential to translate these findings into tangible benefits for patients worldwide. The journey from laboratory discovery to clinical application is long and complex but holds immense promise for addressing unmet medical needs.

The development of new chemical entities like 1396891–54–5 underscores the dynamic nature of chemical biomedicine and its role in advancing human health. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are paving the way for innovative treatments that could revolutionize healthcare in the coming decades.